Cas no 16597-36-7 (2H-1,3-Diazepine-2-thione,hexahydro-1,3-dimethyl-)

2H-1,3-Diazepine-2-thione,hexahydro-1,3-dimethyl- structure
16597-36-7 structure
Product Name:2H-1,3-Diazepine-2-thione,hexahydro-1,3-dimethyl-
CAS No:16597-36-7
MF:C7H14N2S
MW:158.264460086823
CID:218603
PubChem ID:27948
Update Time:2025-04-19

2H-1,3-Diazepine-2-thione,hexahydro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,3-Diazepine-2-thione,hexahydro-1,3-dimethyl-
    • 1,3-dimethyl-1,3-diazepane-2-thione
    • NNDIMETHYLTETRAMETHYLENETHIOUREA
    • 1,3-Diazepin-2-thione, hexahydro-1,3-dimethyl-
    • BRN 0636619
    • Hexahydro-1,3-dimethyl-1,3-diazepine
    • N,N'-Dimethyltetramethylenethiourea
    • Hexahydro-1,3-dimethyl-1H-1,3-diazepine-2-thione
    • 16597-36-7
    • CHEMBL275073
    • DTXSID80168056
    • Inchi: 1S/C7H14N2S/c1-8-5-3-4-6-9(2)7(8)10/h3-6H2,1-2H3
    • InChI Key: FNTZFTBFBDSSGA-UHFFFAOYSA-N
    • SMILES: S=C1N(C)CCCCN1C

Computed Properties

  • Exact Mass: 158.08792
  • Monoisotopic Mass: 158.08776963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 38.6Ų

Experimental Properties

  • PSA: 6.48
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